Cas no 30086-02-3 (3,5-Octadien-2-one,(3E,5E)-)

• Product Name: 3,5-Octadien-2-one,(3E,5E)-
• CAS No: 30086-02-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 321205
• PubChem ID: 6434070
• Update Time: 2024-02-29

3,5-Octadien-2-one,(3E,5E)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadien-2-one,(3E,5E)-
• (2E)-4-(3-AMINOPROPYL)-2-BENZYLIDENE-6-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 3,5-OCTADIEN-2-ONE
• FEMA 4008
• octa-3t,5t-dien-2-one
• trans,trans-3,5-octadien-2-one
• trans-3,trans-5-octadien-2-one
• (3E,5E)-3,5-Octadien-2-one
• (E)-3,(E)-5-octadien-2-one
• (E,E)-3,5-octadien-2-one
• (E,E)-octa-3,5-dien-2-one
• 3,5-(E,E)-Octadien-2-one
• Octa-3(E),5(E)-dien-2-one

• Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h4-7H,3H2,1-2H3/b5-4+,7-6+
• InChI Key： LWRKMRFJEUFXIB-YTXTXJHMSA-N
• SMILES： CC(=O)/C=C/C=C/CC

Computed Properties

• Exact Mass: 124.08900
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.856±0.06 g/cm3(Predicted)
• Boiling Point: 194.6±9.0 °C(Predicted)
• PSA: 17.07000
• LogP: 2.09780
• FEMA: 4008 | (E,E)-3,5-OCTADIEN-2-ONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds